Androstane-3,17-diol

• Molecular Formula: C19H32O2
• Molecular Weight: 292.5 g/mol
• IUPAC Name: (8R,9S,10S,13S,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C19H32O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,20-21H,3-11H2,1-2H3/t12?,13?,14-,15-,16-,17?,18-,19-/m0/s1
• InChI Key: CBMYJHIOYJEBSB-CAHXEBCQSA-N
• Isomeric SMILES: C[C@]12CCC(CC1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4O)C)O
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4O)C)O
• physical_description: Solid
• synonyms: 5 alpha Androstane 3 alpha,17 beta diol; 5 alpha Androstane 3 beta,17 alpha diol; 5 alpha Androstane 3 beta,17 beta diol; 5 alpha Androstane 3alpha,17 beta diol; 5 alpha-Androstane-3 alpha,17 beta-diol; 5 alpha-Androstane-3 beta,17 alpha-diol; 5 alpha-Androstane-3 beta,17 beta-diol; 5 alpha-Androstane-3alpha,17 beta-diol; 5 Androstane 3,17 diol; 5 beta Androstane 3 alpha,17 beta diol; 5 beta-Androstane-3 alpha,17 beta-diol; 5-Androstane-3,17-diol; 5alpha Androstane 3beta,17alpha diol; 5alpha-Androstane-3beta,17alpha-diol; Androstane 3,17 diol; Androstane-3,17-diol
• CAS No.: 25126-76-5

Description

It is an intermediate in the biosynthesis of testosterone from dehydroepiandrosterone (DHEA) and is found in the testis or adrenal glands . Androstanediol is a weak androgen and estrogen steroid hormone, possessing both androgenic and estrogenic activities .

Scientific Research Applications

Androstanediol has several scientific research applications, including its use in chemistry, biology, medicine, and industry:

Chemistry: Androstanediol is used as an intermediate in the synthesis of other steroid hormones and as a reference compound in analytical chemistry.

Biology: It is studied for its role in the biosynthesis of testosterone and its effects on the immune system.

Medicine: Androstanediol is investigated for its potential use in hormone replacement therapy and as a treatment for conditions like hypoestrogenism and ovarian atrophy.

Industry: It is used in the production of performance-enhancing drugs and as a component in various pharmaceutical formulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

Androstanediol can be synthesized from dehydroepiandrosterone (DHEA) through a series of reduction reactions. The reduction of the 17-keto group of DHEA by 17-hydroxysteroid dehydrogenases results in the formation of androstenediol, which is then converted to androstanediol by the reduction of the 3-beta hydroxyl group to a 3-keto group by 3-hydroxysteroid dehydrogenases .

Industrial Production Methods

Industrial production of androstanediol involves the use of high-performance liquid chromatography (HPLC) for the purification of the compound. Immunoaffinity chromatography (IAC) is also employed to reduce the batch analysis time by omitting the time-consuming HPLC purification steps .

Chemical Reactions Analysis

Types of Reactions

Androstanediol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: Androstanediol can be oxidized to form androstenedione using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The reduction of androstanediol can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involving androstanediol typically occur at the hydroxyl groups, where they can be replaced by other functional groups using reagents like acyl chlorides or alkyl halides.

Major Products

Oxidation: Androstenedione

Reduction: Androsterone

Substitution: Various esters and ethers of androstanediol

Mechanism of Action

Androstanediol exerts its effects by binding to androgen and estrogen receptors. It is converted to dihydrotestosterone (DHT) by 17β-hydroxysteroid dehydrogenase 6 in benign prostate and prostate cancer cells . DHT then binds to the androgen receptor, initiating androgen-dependent gene activation, which is essential for normal male sex development and contributes to prostate cancer development and progression .

Comparison with Similar Compounds

Similar Compounds

Androstenedione: A precursor to both testosterone and estrone, androstenedione is structurally similar to androstanediol but has different biological activities.

Dehydroepiandrosterone (DHEA): A precursor to androstenediol, DHEA is involved in the biosynthesis of testosterone and other steroid hormones.

Testosterone: The primary male sex hormone, testosterone is synthesized from androstanediol and has more potent androgenic effects.

Uniqueness

Androstanediol is unique in its dual androgenic and estrogenic activities, making it a versatile compound in both biological and chemical research. Its ability to stimulate the immune system and its potential use in hormone replacement therapy further highlight its distinct properties .